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Compound of Interest

Compound Name: H-Asp(obzl)-NH2 hcl

Cat. No.: B613056

An In-Depth Technical Guide to the Safety and Handling of H-Asp(obzl)-NH2 HCI

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety and handling protocols for chemical reagents is paramount. This guide provides a
comprehensive overview of the safety and handling guidelines for H-Asp(obzl)-NH2 HCI, a
synthetic amino acid derivative commonly utilized in peptide synthesis.[1]

Chemical Identification and Properties

H-Asp(obzl)-NH2 HCI is a derivative of the amino acid aspartic acid, where the side-chain
carboxylic acid is protected as a benzyl ester, and the C-terminus is an amide.[1] The
hydrochloride salt form enhances its stability and solubility in certain solvents.

Table 1: Physicochemical Properties of H-Asp(obzl)-NH2 HCI
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Property Value Source(s)

Benzyl 3-amino-3-

Chemical Name carbamoylpropanoate [2]
hydrochloride

CAS Number 199118-68-8 [2][3][4]

Molecular Formula C11H15CIN203 [2][3][4]

Molecular Weight 258.7 g/mol [21[31[4]

Appearance Not specified in search results

Low water solubility is

Solubility expected due to the benzyl
group.[1]
Storage Temperature 0-6°C [4]

Hazard Identification and Toxicological Summary

The primary hazards associated with H-Asp(obzl)-NH2 HCI are related to irritation and
potential harm upon ingestion or inhalation.[5] While specific toxicological data such as LD50 or
LC50 values are not readily available in the provided search results, the GHS hazard
statements indicate its potential health effects.[5][6]

Table 2: GHS Hazard Classification for H-Asp(obzl)-NH2 HCI
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Hazard Class Hazard Statement GHS Code Source(s)
Acute Toxicity, Oral Harmful if swallowed H302 [5]
Skin N
) o Causes skin irritation H315 [5]
Corrosion/Irritation
Serious Eye Causes serious eye
. N H319 [5]
Damage/Eye Irritation irritation
Specific Target Organ ]
o _ May cause respiratory
Toxicity (Single T H335 [5]
irritation
Exposure)

The hydrochloride component also contributes to the overall hazardous profile, as hydrochloric
acid is a corrosive material that can cause severe skin burns and eye damage.[7][8][9][10]

Safe Handling and Storage Protocols

Proper handling and storage procedures are critical to minimize exposure and ensure
laboratory safety.

Handling

» Ventilation: Use only in a well-ventilated area, such as a chemical fume hood, to avoid

inhalation of dust or aerosols.[5][6]

e Personal Hygiene: Wash hands thoroughly after handling the compound and before eating,
drinking, or smoking.[5][6] Contaminated clothing should be removed and washed before

reuse.[5]

o Avoid Contact: Take measures to prevent contact with skin and eyes.[6] Avoid the formation
of dust.[6]

Storage

o Temperature: Store in a refrigerator at 0-6°C.[4]

o Container: Keep the container tightly closed and store in a dry, well-ventilated place.[4][6]
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» Security: Store in a locked-up area accessible only to authorized personnel.[5][11]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling H-Asp(obzl)-NH2 HCI.

Table 3: Recommended Personal Protective Equipment

Protection Type Specification Source(s)

] Safety goggles with side
Eye/Face Protection ] ] [51[71[8]
shields or a face shield.

Chemical-resistant gloves
_ _ (e.g., nitrile or neoprene) and a
Skin Protection ) ]
lab coat or chemical-resistant

suit.[5][7][10]

If dust or aerosols are
Respiratory Protection generated, use an approved

respirator.[7]

First Aid Measures

In the event of exposure, immediate and appropriate first aid should be administered.

Table 4: First Aid Procedures
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Exposure Route

First Aid Measure

Source(s)

Inhalation

Remove the person to fresh air
and keep them comfortable for
breathing. If breathing is
difficult, seek immediate

medical attention.

[51011]

Skin Contact

Immediately remove all
contaminated clothing. Wash
the affected area with plenty of

soap and water.

[5]16]

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses if present and
easy to do. Continue rinsing
and seek immediate medical
attention.

[5](8]

Ingestion

Rinse mouth with water. Do
NOT induce vomiting.
Immediately call a poison
center or doctor.

[51011]

Accidental Release Measures

In case of a spill, follow these procedures to mitigate the hazard.

o Small Spills: Sweep up the material and place it in a suitable container for disposal.[6]

o Large Spills: Evacuate the area. Wear appropriate PPE. Shovel the material into a suitable

container for disposal. Prevent the product from entering drains.[5][6]

o Cleanup: After the material has been collected, clean the spill area.

Experimental Workflow and Safety Procedures
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While specific experimental protocols for the synthesis or use of H-Asp(obzl)-NH2 HCI are
proprietary and depend on the research context, a general workflow for its safe handling in a
laboratory setting can be outlined.
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General Workflow for Safe Handling of H-Asp(obzl)-NH2 HCI

Preparation

Review Safety Data Sheet (SDS)

:

Don Appropriate PPE

:

Prepare Workspace in Fume Hood

Handling
v

Weigh Compound

:

Dissolve in Solvent

:

Perform Reaction

Cleanup and Disposal

Decontaminate Glassware

:

Dispose of Waste

\ 4

Remove PPE

:

Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling of H-Asp(obzl)-NH2 HCI.
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Spill Response Logic

A clear and logical workflow for responding to a chemical spill is essential for laboratory safety.

H-Asp(obzl)-NH2 HCI Spill Response Workflow

Spill Detected

Assess

Assess Spill Size and Risk

R —-

Small Large

Small Sgill Lar%e Spill

Don PPE Evacuate Area

l l

Contain Spill Notify Safety Officer

l l

Absorb with Inert Material Secure Area

:

Collect and Dispose

:

Clean Area
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Caption: Logical workflow for responding to a spill of H-Asp(obzl)-NH2 HCI.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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